Cas no 2098132-73-9 (1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-2-aminoethan-1-one)

1-(3-(1H-Imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-2-aminoethan-1-one is a synthetic organic compound featuring a pyrrolidine core substituted with an imidazole ring and a methoxy group, further functionalized with an aminoacetyl moiety. This structure imparts versatility in pharmaceutical and chemical applications, particularly as an intermediate in drug synthesis. The presence of both imidazole and amino groups enhances its reactivity, enabling participation in diverse coupling and derivatization reactions. The methoxy substitution contributes to improved solubility and stability under various conditions. Its well-defined molecular architecture makes it valuable for research in medicinal chemistry, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. The compound is typically handled under controlled conditions due to its reactive functional groups.

1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-2-aminoethan-1-one structure

2098132-73-9 structure

Product Name:1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-2-aminoethan-1-one

CAS No:2098132-73-9

MF:C₁₀H₁₆N₄O₂

MW:224.259641647339

CID:5729125

PubChem ID:121204008

Update Time:2025-06-03

1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-2-aminoethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-2-aminoethan-1-one
- F1907-7952
- AKOS026712295
- 2-amino-1-(3-imidazol-1-yl-4-methoxypyrrolidin-1-yl)ethanone
- 2098132-73-9
- Ethanone, 2-amino-1-[3-(1H-imidazol-1-yl)-4-methoxy-1-pyrrolidinyl]-
- Inchi： 1S/C10H16N4O2/c1-16-9-6-14(10(15)4-11)5-8(9)13-3-2-12-7-13/h2-3,7-9H,4-6,11H2,1H3
- InChI Key： XZYRWAQXGDGXSA-UHFFFAOYSA-N
- SMILES： O(C)C1CN(C(CN)=O)CC1N1C=NC=C1

Computed Properties

Exact Mass: 224.12732577g/mol
Monoisotopic Mass: 224.12732577g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.7
Topological Polar Surface Area: 73.4Å²

Experimental Properties

Density: 1.37±0.1 g/cm3(Predicted)
Boiling Point: 474.3±45.0 °C(Predicted)
pka: 8.17±0.29(Predicted)

1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-2-aminoethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H123351-100mg	1-(3-(1H-Imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-2-aminoethan-1-one	2098132-73-9		100mg	$ 95.00	2022-06-04
TRC	H123351-500mg	1-(3-(1H-Imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-2-aminoethan-1-one	2098132-73-9		500mg	$ 365.00	2022-06-04
TRC	H123351-1g	1-(3-(1H-Imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-2-aminoethan-1-one	2098132-73-9		1g	$ 570.00	2022-06-04
Life Chemicals	F1907-7952-0.25g	1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-2-aminoethan-1-one	2098132-73-9	95%+	0.25g	$595.0	2023-09-07
Life Chemicals	F1907-7952-0.5g	1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-2-aminoethan-1-one	2098132-73-9	95%+	0.5g	$627.0	2023-09-07
Life Chemicals	F1907-7952-1g	1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-2-aminoethan-1-one	2098132-73-9	95%+	1g	$660.0	2023-09-07
Life Chemicals	F1907-7952-2.5g	1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-2-aminoethan-1-one	2098132-73-9	95%+	2.5g	$1439.0	2023-09-07
Life Chemicals	F1907-7952-5g	1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-2-aminoethan-1-one	2098132-73-9	95%+	5g	$2167.0	2023-09-07
Life Chemicals	F1907-7952-10g	1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-2-aminoethan-1-one	2098132-73-9	95%+	10g	$3034.0	2023-09-07

1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-2-aminoethan-1-one Related Literature

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Additional information on 1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-2-aminoethan-1-one

Comprehensive Overview of 1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-2-aminoethan-1-one (CAS No. 2098132-73-9)

The compound 1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-2-aminoethan-1-one (CAS No. 2098132-73-9) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an imidazole ring and a pyrrolidine moiety, makes it a promising candidate for various applications, including drug development and enzymatic studies. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with biological targets.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. This compound's aminoethanone backbone and methoxypyrrolidine group contribute to its stability and bioavailability, key factors in drug design. Its CAS No. 2098132-73-9 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies and medicinal chemistry.

One of the most intriguing aspects of 1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-2-aminoethan-1-one is its potential role in addressing neurodegenerative diseases. With the rise of conditions like Alzheimer's and Parkinson's, researchers are exploring compounds that can modulate neurotransmitter pathways. The imidazole ring in this molecule is known to interact with histamine receptors, which could open doors to innovative treatments.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions, including N-alkylation and amide coupling. Its pyrrolidine core is often modified to enhance selectivity, a topic widely discussed in organic synthesis forums. The compound's logP and pKa values are critical for predicting its behavior in biological systems, making it a frequent subject in computational chemistry studies.

Another area of interest is the compound's potential in cancer research. The aminoethanone group can act as a hydrogen bond donor, facilitating interactions with protein kinases involved in cell proliferation. This aligns with the growing focus on targeted cancer therapies, where specificity and minimal side effects are paramount. Searches for kinase inhibitors and anticancer agents often highlight this compound's structural features.

In conclusion, 1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-2-aminoethan-1-one (CAS No. 2098132-73-9) represents a versatile and highly studied molecule in modern chemistry and pharmacology. Its applications span from neurological disorders to oncology, reflecting its broad utility. As research continues, this compound is likely to remain a focal point in the quest for innovative therapeutic solutions.